![molecular formula C12H9BrO2 B6383150 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% CAS No. 1261952-04-8](/img/structure/B6383150.png)
3-Bromo-5-(3-hydroxyphenyl)phenol, 95%
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Overview
Description
3-Bromo-5-(3-hydroxyphenyl)phenol, 95% (3-B-5-HP) is a chemical compound that is widely used in scientific research and laboratory experiments. It is a brominated phenol derivative with a wide range of applications, including use as a reagent, a catalyst, and an inhibitor. 3-B-5-HP has been extensively studied for its biochemical and physiological effects, as well as its potential uses in various scientific and medical applications.
Mechanism of Action
The mechanism of action of 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of certain biochemical and physiological processes. Specifically, 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% has been shown to inhibit the activity of certain kinases, which are involved in the regulation of cell proliferation and differentiation.
Biochemical and Physiological Effects
3-Bromo-5-(3-hydroxyphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% has been shown to inhibit the activity of certain kinases, which are involved in the regulation of cell proliferation and differentiation. Additionally, 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% has been shown to have antioxidant and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The use of 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% in laboratory experiments has several advantages. It is a relatively simple and straightforward compound to synthesize, and it is relatively easy to obtain. Additionally, 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% has a wide range of applications in scientific research, making it a versatile and useful reagent. However, there are also some limitations to using 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% in laboratory experiments. It has a relatively low solubility in water, making it difficult to dissolve in aqueous solutions. Additionally, 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% is a relatively unstable compound, making it difficult to store and transport.
Future Directions
There are a number of potential future directions for the use of 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% in scientific research and laboratory experiments. One potential direction is to further investigate the biochemical and physiological effects of 3-Bromo-5-(3-hydroxyphenyl)phenol, 95%, as well as its potential uses in the synthesis of pharmaceuticals and other materials. Additionally, further research could be conducted to explore the potential applications of 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% in the synthesis of peptides and proteins. Finally, further research could be conducted to explore the potential uses of 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% as an antioxidant and anti-inflammatory agent.
Synthesis Methods
3-Bromo-5-(3-hydroxyphenyl)phenol, 95% can be synthesized in a two-step process. The first step involves the reaction of 3-bromo-5-chlorophenol (3-B-5-CP) with sodium hydroxide to form a brominated phenol derivative. The second step involves the reaction of the brominated phenol derivative with 3-hydroxyphenol (3-HP) to form the desired product, 3-Bromo-5-(3-hydroxyphenyl)phenol, 95%. The synthesis of 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% is a simple and straightforward process that can be completed in a short amount of time.
Scientific Research Applications
3-Bromo-5-(3-hydroxyphenyl)phenol, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as an inhibitor in the synthesis of pharmaceuticals. 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% has also been used in the synthesis of peptides and proteins, as well as in the synthesis of polymers and other materials. Additionally, 3-Bromo-5-(3-hydroxyphenyl)phenol, 95% has been used in the synthesis of dyes, pigments, and fluorescent compounds.
properties
IUPAC Name |
3-bromo-5-(3-hydroxyphenyl)phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BrO2/c13-10-4-9(6-12(15)7-10)8-2-1-3-11(14)5-8/h1-7,14-15H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBSDSTGPWJMTLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C2=CC(=CC(=C2)Br)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BrO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10686354 |
Source
|
Record name | 5-Bromo[1,1'-biphenyl]-3,3'-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10686354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261952-04-8 |
Source
|
Record name | 5-Bromo[1,1'-biphenyl]-3,3'-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10686354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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